Cas no 2639423-66-6 (tert-butyl N-6-bromo-5-(hydroxymethyl)pyridin-3-ylcarbamate)

• Product Name: tert-butyl N-6-bromo-5-(hydroxymethyl)pyridin-3-ylcarbamate
• CAS No: 2639423-66-6
• MF: C₁₁H₁₅BrN₂O₃
• MW: 303.152402162552
• CID: 5642248
• PubChem ID: 165901117
• Update Time: 2025-10-23

tert-butyl N-6-bromo-5-(hydroxymethyl)pyridin-3-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-27784015
• tert-butyl N-[6-bromo-5-(hydroxymethyl)pyridin-3-yl]carbamate
• 2639423-66-6
• tert-butyl N-6-bromo-5-(hydroxymethyl)pyridin-3-ylcarbamate

• Inchi： 1S/C11H15BrN2O3/c1-11(2,3)17-10(16)14-8-4-7(6-15)9(12)13-5-8/h4-5,15H,6H2,1-3H3,(H,14,16)
• InChI Key： IVQOYBLHODFMPP-UHFFFAOYSA-N
• SMILES： BrC1=C(CO)C=C(C=N1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 302.02660g/mol
• Monoisotopic Mass: 302.02660g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 71.4Ų

Additional information on tert-butyl N-6-bromo-5-(hydroxymethyl)pyridin-3-ylcarbamate

Comprehensive Overview of tert-butyl N-6-bromo-5-(hydroxymethyl)pyridin-3-ylcarbamate (CAS No. 2639423-66-6)

The compound tert-butyl N-6-bromo-5-(hydroxymethyl)pyridin-3-ylcarbamate (CAS No. 2639423-66-6) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. Its unique structural features, including the bromo and hydroxymethyl substituents, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential role in developing small-molecule inhibitors and drug candidates, particularly in oncology and neurology.

In recent years, the demand for heterocyclic compounds like tert-butyl N-6-bromo-5-(hydroxymethyl)pyridin-3-ylcarbamate has surged, driven by advancements in medicinal chemistry and high-throughput screening. This compound’s CAS No. 2639423-66-6 is frequently searched in academic databases and patent filings, reflecting its relevance in structure-activity relationship (SAR) studies. Its carbamate moiety also aligns with trends in prodrug design, a hot topic in drug delivery optimization.

From a synthetic perspective, tert-butyl N-6-bromo-5-(hydroxymethyl)pyridin-3-ylcarbamate exemplifies the growing focus on atom-economical reactions and green chemistry. Laboratories prioritize efficient halogenation and protection-deprotection strategies, which this compound’s structure supports. Its pyridine core is a recurring motif in FDA-approved drugs, further elevating its profile in preclinical research.

Another key area of interest is the compound’s potential in catalysis and ligand design. The bromo group offers a versatile handle for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in fragment-based drug discovery. These attributes make CAS No. 2639423-66-6 a staple in organic synthesis toolkits.

Environmental and regulatory considerations also shape the discourse around this compound. With increasing scrutiny on persistent organic pollutants (POPs), researchers emphasize biodegradable intermediates. While tert-butyl N-6-bromo-5-(hydroxymethyl)pyridin-3-ylcarbamate is not classified as hazardous, its sustainable synthesis remains a focal point, aligning with ESG (Environmental, Social, and Governance) goals in the chemical industry.

In summary, tert-butyl N-6-bromo-5-(hydroxymethyl)pyridin-3-ylcarbamate (CAS No. 2639423-66-6) bridges multiple disciplines, from drug development to materials science. Its versatility and relevance to contemporary research trends ensure its continued prominence in scientific literature and industrial applications.